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Compound of Interest

Compound Name:
1,8-Diazacyclotetradecane-2,7-

dione

Cat. No.: B1618170 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,8-Diazacyclotetradecane-2,7-dione is a cyclic diamide with the molecular formula

C₁₂H₂₂N₂O₂.[1][2] It is a 14-membered ring containing two nitrogen atoms and two carbonyl

groups. This compound is primarily recognized as a cyclic by-product formed during the

industrial synthesis of Nylon 66 from adipic acid and hexamethylene diamine.[2] While

extensively characterized from a chemical and polymer science perspective, its biological

activities remain largely unexplored. This guide aims to synthesize the currently available

technical information on 1,8-diazacyclotetradecane-2,7-dione, with a focus on its known

properties and potential, albeit currently unsubstantiated, biological relevance.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 1,8-diazacyclotetradecane-2,7-
dione is presented in Table 1.

Table 1: Physicochemical Properties of 1,8-Diazacyclotetradecane-2,7-dione
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Property Value Reference

Molecular Formula C₁₂H₂₂N₂O₂ [1][2]

Molecular Weight 226.32 g/mol [1][2]

IUPAC Name
1,8-diazacyclotetradecane-2,7-

dione
[1]

CAS Number 4266-66-4 [2]

Appearance Solid [2][3]

Melting Point 263 °C [2]

SMILES
C1CCCNC(=O)CCCCC(=O)N

CC1
[1]

InChIKey
SXNYYEPTQTZOHG-

UHFFFAOYSA-N
[1]

Synthesis

The primary route to 1,8-diazacyclotetradecane-2,7-dione is through the condensation

reaction of adipic acid and hexamethylene diamine. This reaction is the cornerstone of Nylon

66 production, and the formation of this cyclic dimer is considered an unwanted side reaction in

that process.[2] The compound can be isolated from the nylon polymer by washing.[2]

Biological Activity and Potential Applications

Currently, there is a significant lack of published research on the specific biological activities of

1,8-diazacyclotetradecane-2,7-dione. The scientific literature predominantly focuses on its

role in polymer chemistry. However, some potential applications and areas for future

investigation can be inferred from its chemical structure.

The presence of amide functionalities and a macrocyclic scaffold suggests that it could be

explored as a building block in medicinal chemistry.[3] Macrocyclic compounds are of

significant interest in drug discovery due to their ability to bind to challenging protein targets.

The structure of 1,8-diazacyclotetradecane-2,7-dione could potentially serve as a scaffold for
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the development of novel therapeutic agents. However, to date, no specific biological targets or

therapeutic activities have been reported.

The compound has been identified as a polymer additive in textile fibers and is used in

analytical methods for detecting microplastics in environmental samples.[4]

Quantitative Data

A thorough search of the scientific literature did not yield any quantitative data regarding the

biological activity of 1,8-diazacyclotetradecane-2,7-dione. Data such as IC₅₀, EC₅₀, binding

affinities, or pharmacokinetic parameters are not available.

Experimental Protocols

Due to the absence of studies on the biological activity of 1,8-diazacyclotetradecane-2,7-
dione, there are no established experimental protocols for assessing its biological effects.

Signaling Pathways and Experimental Workflows

There are no described signaling pathways or established experimental workflows involving

1,8-diazacyclotetradecane-2,7-dione in the current body of scientific literature. Therefore, the

generation of diagrams using Graphviz is not applicable.

Safety and Hazards

According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 1,8-diazacyclotetradecane-2,7-dione is classified with the following hazards:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Standard laboratory safety precautions, including the use of personal protective equipment,

should be followed when handling this compound.

Conclusion and Future Directions
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1,8-Diazacyclotetradecane-2,7-dione is a well-characterized compound from a chemical

standpoint, primarily known as a byproduct of nylon synthesis. However, a significant

knowledge gap exists regarding its biological activity. The compound's macrocyclic structure

presents a potential starting point for medicinal chemistry exploration, but this remains an

uninvestigated area. Future research should focus on screening this molecule for various

biological activities to uncover any potential therapeutic applications. The lack of data highlights

an opportunity for novel research in the fields of pharmacology and drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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